Cas no 74230-08-3 (4-Hydroxy-2-nitrobenzoic acid)

4-Hydroxy-2-nitrobenzoic acid structure
4-Hydroxy-2-nitrobenzoic acid structure
Product Name:4-Hydroxy-2-nitrobenzoic acid
CAS No:74230-08-3
MF:C7H5NO5
MW:183.118302106857
MDL:MFCD09908185
CID:59570
PubChem ID:21753345
Update Time:2025-04-18

4-Hydroxy-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-2-nitrobenzoic acid
    • Benzoic acid, 4-hydroxy-2-nitro-
    • 2-nitro-4-hydroxybenzoic acid
    • 4-hydroxy-2-nitro-benzoic acid
    • 4-Hydroxy-2-nitrobenzoicacid
    • 4-Hydroxy-2-nitrobenozoic acid
    • Benzoic acid,4-hydroxy-2-nitro-
    • FNDZIIJCKXGZJA-UHFFFAOYSA-N
    • RP03298
    • NE60844
    • BC653723
    • ST2405822
    • X8081
    • A9527
    • Z1198238037
    • SY010954
    • FT-0649746
    • AC-7678
    • 74230-08-3
    • SCHEMBL1663582
    • MFCD09908185
    • EN300-135580
    • DS-13775
    • DTXSID20617715
    • J-515480
    • AKOS005146279
    • CS-0004256
    • AB7338
    • DB-000647
    • MDL: MFCD09908185
    • Inchi: 1S/C7H5NO5/c9-4-1-2-5(7(10)11)6(3-4)8(12)13/h1-3,9H,(H,10,11)
    • InChI Key: FNDZIIJCKXGZJA-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 183.01700
  • Monoisotopic Mass: 183.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 103

Experimental Properties

  • Density: 1.631
  • Melting Point: 230 ºC (dec.)
  • Boiling Point: 414℃ at 760 mmHg
  • Flash Point: Not available
  • PSA: 103.35000
  • LogP: 1.52180
  • Vapor Pressure: Not available

4-Hydroxy-2-nitrobenzoic acid Customs Data

  • HS CODE:2918290000
  • Customs Data:

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

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